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Compound of Interest

Compound Name: AM6545

Cat. No.: B15599534 Get Quote

An objective analysis of the peripherally restricted cannabinoid-1 receptor antagonist AM6545
in preclinical models of obesity, compared with other weight management agents.

This guide provides a comprehensive comparison of the preclinical efficacy of AM6545 in

weight management with other notable anti-obesity compounds. The data presented is

intended for researchers, scientists, and professionals in drug development to facilitate an

objective evaluation of AM6545's potential.

Mechanism of Action: A Differentiated Approach
AM6545 is a peripherally restricted, neutral antagonist of the cannabinoid-1 (CB1) receptor.[1]

[2] This targeted mode of action is designed to mitigate the central nervous system (CNS) side

effects, such as anxiety and depression, that led to the withdrawal of the first-generation CB1

receptor antagonist, rimonabant. By selectively blocking CB1 receptors in peripheral tissues

like the liver, adipose tissue, and the gastrointestinal tract, AM6545 aims to reduce food intake

and improve metabolic parameters without adversely affecting the CNS.[1]
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Peripheral Tissues

Central Nervous System (CNS)

AM6545

Peripheral CB1 Receptor

Antagonizes

Central CB1 Receptor

Limited Penetration

Decreased Food Intake
(especially palatable food)

Improved Metabolic Profile
(e.g., reduced dyslipidemia,
improved insulin sensitivity)

CNS Side Effects
(e.g., anxiety, depression)

Start:
Male C57BL/6J Mice High-Fat Diet (14 weeks) Diet-Induced Obese (DIO) Mice Daily i.p. Injection (28 days)

Treatment Groups:
- Vehicle

- AM6545 (10 mg/kg)
- Rimonabant (10 mg/kg)

Analysis:
- Body Weight

- Adiposity
- Metabolic Parameters

AM6545 Pathway GLP-1 Agonist Pathway Orlistat Pathway

AM6545

Peripheral CB1 Receptor

Antagonizes

↓ Food Intake
↑ Metabolic Rate

Liraglutide/
Semaglutide

GLP-1 Receptor

Activates

↑ Insulin Secretion
↓ Glucagon Secretion

↓ Gastric Emptying
↑ Satiety

Orlistat

Gastric & Pancreatic Lipases

Inhibits

↓ Fat Absorption
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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